Cas no 2680786-71-2 (tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate
• CAS No: 2680786-71-2
• MF: C₁₂H₁₂BrClN₂O₂
• MW: 331.592881202698
• CID: 6338515
• PubChem ID: 165914937
• Update Time: 2025-08-05

tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate
• EN300-23001244
• 2680786-71-2

• Inchi： 1S/C12H12BrClN2O2/c1-12(2,3)18-11(17)16-10-7(6-15-16)4-8(13)5-9(10)14/h4-6H,1-3H3
• InChI Key： RXJZEZPJQYRQAA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=NN2C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 329.97707g/mol
• Monoisotopic Mass: 329.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate

Introduction to Tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate (CAS No. 2680786-71-2)

Tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate (CAS No. 2680786-71-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate consists of an indazole core substituted with bromine and chlorine atoms at the 5th and 7th positions, respectively, and a tert-butyl ester group at the 1-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a versatile building block for synthetic chemistry.

In recent years, there has been a growing interest in indazole derivatives due to their potential pharmacological properties. Indazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which are involved in critical cellular processes. The presence of bromine and chlorine substituents enhances the electrophilicity of the indazole ring, facilitating further functionalization and diversification of its chemical structure.

One of the most compelling aspects of tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate is its utility in medicinal chemistry. Researchers have leveraged this compound to develop novel inhibitors targeting diseases such as cancer, inflammation, and infectious disorders. The tert-butyl ester group not only provides a handle for further chemical modifications but also influences the solubility and bioavailability of the resulting drug candidates.

Recent studies have highlighted the role of halogenated indazoles in drug discovery. For instance, 5-bromo-7-chloroindazoles have been shown to exhibit potent activity against certain cancer cell lines by inhibiting key signaling pathways. The tert-butyl ester derivative extends these findings by offering a more stable and manageable scaffold for synthetic exploration.

The synthesis of tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the indazole core is brominated and chlorinated using appropriate electrophilic reagents before being coupled with a tert-butyl carbonyl group via esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity.

The pharmaceutical industry has been particularly keen on exploring halogenated indazoles due to their favorable pharmacokinetic properties. The bromine and chlorine atoms not only enhance binding affinity but also improve metabolic stability, which are crucial factors in drug development. Additionally, the tert-butyl ester group can be readily hydrolyzed to yield free carboxylic acids, which can be further functionalized to produce more complex molecules.

In conclusion, tert-butyl 5-bromo-7-chloro-1H-indazole-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers developing new therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.